3-bromo-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzenesulfonamide

• IUPAC Name: 3-bromo-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H18BrNO4S/c1-21-13-5-3-12(4-6-13)9-10-18-23(19,20)14-7-8-16(22-2)15(17)11-14/h3-8,11,18H,9-10H2,1-2H3
• InChI Key: KTNCDOAWRDFBEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNS(=O)(=O)C2=CC(=C(C=C2)OC)Br
• Molecular Formula: C16H18BrNO4S
• Molecular Weight: 400.3 g/mol

Description

3-bromo-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzenesulfonamide is a chemical compound that belongs to the class of sulfonamide derivatives. This compound has been extensively studied due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-bromo-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzenesulfonamide involves the inhibition of certain enzymes such as carbonic anhydrase. This inhibition leads to a decrease in the production of bicarbonate ions, which are essential for the regulation of pH in the body. The compound also exhibits anti-inflammatory and analgesic properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-bromo-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzenesulfonamide include a decrease in the production of bicarbonate ions, which leads to a decrease in the pH of the body. This can have various effects on the body, such as the inhibition of certain enzymes and the reduction of inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-bromo-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzenesulfonamide in lab experiments is its potent inhibitory activity against certain enzymes such as carbonic anhydrase. This makes it a valuable tool for the development of new drugs. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research on 3-bromo-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzenesulfonamide. One of the directions is the development of new drugs based on this compound for the treatment of diseases such as glaucoma and epilepsy. Another direction is the study of the compound's effects on other enzymes and its potential applications in other areas of scientific research.
In conclusion, 3-bromo-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its potent inhibitory activity against certain enzymes such as carbonic anhydrase makes it a valuable tool for the development of new drugs. However, its potential toxicity requires careful handling and disposal. There are several future directions for the research on this compound, including the development of new drugs and the study of its effects on other enzymes.

Synthesis Methods

The synthesis of 3-bromo-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzenesulfonamide involves the reaction of 3-bromo-4-methoxybenzenesulfonyl chloride with 2-(4-methoxyphenyl)ethylamine in the presence of a base such as triethylamine. The reaction takes place under reflux conditions and yields the desired product in good yield.

Scientific Research Applications

3-bromo-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzenesulfonamide has been used in various scientific research applications. One of the primary applications of this compound is in the field of medicinal chemistry. It has been found to possess potent inhibitory activity against certain enzymes such as carbonic anhydrase, which makes it a potential candidate for the development of new drugs for the treatment of diseases such as glaucoma and epilepsy.